Cas no 10368-11-3 (Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-)
10368-11-3 structure
Product Name:Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-
CAS No:10368-11-3
MF:C15H14N2O4
MW:286.282663822174
CID:214112
PubChem ID:257832
Update Time:2025-04-19
Benzene,1,1'-(1,3-propanediyl)bis[4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1-nitro-4-[3-(4-nitrophenyl)propyl]benzene
- 1,1'-propane-1,3-diylbis(4-nitrobenzene)
- 1,3-bis-(4-nitro-phenyl)-propane
- AC1L5XMJ
- AC1Q1ZB3
- AG-J-61732
- AR-1B4906
- CTK4A2313
- KST-1A9847
- NSC86417
- NSC 86417
- DTXSID30292911
- 10368-11-3
- NSC-86417
- Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-
-
- Inchi: 1S/C15H14N2O4/c18-16(19)14-8-4-12(5-9-14)2-1-3-13-6-10-15(11-7-13)17(20)21/h4-11H,1-3H2
- InChI Key: VAPDJRHKCKAAKT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)CCCC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 286.09542
- Monoisotopic Mass: 286.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 86.28
- LogP: 4.72470
Benzene,1,1'-(1,3-propanediyl)bis[4-nitro- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
10368-11-3 (Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-) Related Products
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- 6921-44-4(1-Cyclopropyl-4-nitrobenzene)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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